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Compound of Interest

N1,N3-Dibenzylpropane-1,3-
Compound Name: o
diamine

Cat. No.: B123852

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
N1,N3-Dibenzylpropane-1,3-diamine (CAS No. 10239-34-6). The following sections detail the
known hazards, precautionary measures, and emergency procedures to ensure the safe use of
this compound in a laboratory and drug development setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of N1,N3-Dibenzylpropane-1,3-
diamine is presented in Table 1. This information is crucial for understanding its behavior and
potential hazards.
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Property Value Source

Molecular Formula Ci17H22N:2 [1112]

Molecular Weight 254.37 g/mol [11[2][3]

CAS Number 10239-34-6 [1][2]
Colorless to Yellow clear

Appearance o [2][4]
liquid/Oil

Boiling Point 124 °C at 0.55 Torr [2]

Density (Predicted)

1.017 + 0.06 g/cm?3

[2]

pKa (Predicted)

9.73+0.19

[2]

Solubility

Chloroform (Slightly), Methanol
(Slightly)

[2]

Storage Temperature

Room temperature, in a dark,

inert atmosphere

[2](5]

Hazard Identification and GHS Classification

N1,N3-Dibenzylpropane-1,3-diamine is classified as a hazardous substance. The GHS

hazard statements and corresponding pictograms are summarized in Table 2.
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GHS Classification

Hazard Statement

Pictogram

Source

Acute toxicity, Oral

(Category 4)

H302: Harmful if

swallowed

GHSO07 (Exclamation
Mark)

[2](5]

Skin irritation

(Category 2)

H315: Causes skin

irritation

GHSO07 (Exclamation
Mark)

[2](5]

Eye irritation

(Category 2)

H319: Causes serious

eye irritation

GHSO07 (Exclamation
Mark)

[2][5]

Acute toxicity,
Inhalation (Category
4)

H332: Harmful if

inhaled

GHSO07 (Exclamation
Mark)

[5]

Specific target organ
toxicity — Single

exposure (Category

3), Respiratory system

H335: May cause

respiratory irritation

GHSO07 (Exclamation
Mark)

[2][5]

Signal Word:Warning[2][5]

Experimental Protocols for Hazard Determination

While specific toxicological studies for N1,N3-Dibenzylpropane-1,3-diamine are not publicly

available, the GHS classifications are determined through standardized experimental protocols,

such as those established by the Organisation for Economic Co-operation and Development

(OECD). The following are detailed methodologies for key toxicological endpoints relevant to

this compound.

Acute Oral Toxicity (OECD Guideline 423: Acute Toxic

Class Method)

This method is used to assess the harmful effects of a substance when ingested.

e Principle: A stepwise procedure is used where a small group of animals (typically three

female rats) is dosed at a defined starting level (e.g., 300 mg/kg).[6] The outcome (survival

or death) determines the next dosing step (a higher or lower dose). This continues until the

dose causing toxicity or no more than one death is identified.[6]
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e Animal Model: Healthy, young adult female rats are typically used.[6]

e Procedure:

[¢]

Animals are fasted prior to dosing.

[¢]

The test substance is administered orally by gavage in a single dose.

[e]

Animals are observed for mortality, clinical signs of toxicity, and body weight changes for
at least 14 days.[6]

[e]

A necropsy is performed on all animals at the end of the study.

o Data Analysis: The results are used to classify the substance into a GHS category based on
the observed mortality at different dose levels.[6]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test evaluates the potential of a substance to cause reversible or irreversible skin damage.

e Principle: The substance is applied to a small area of skin of a single animal (typically an
albino rabbit) under a semi-occlusive patch for a fixed period (usually 4 hours).[7][8]

« Animal Model: Albino rabbits with healthy, intact skin are the preferred species.[9]

e Procedure:

o

The fur is clipped from the dorsal area of the animal.

o A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the substance is applied to a small patch
of skin.[9]

o After 4 hours, the patch is removed, and the skin is cleaned.

o The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal.[7]

o Observations may continue for up to 14 days to assess the reversibility of the effects.[7]
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» Data Analysis: The severity of the skin reactions is scored, and the substance is classified
based on the degree and reversibility of the irritation.[7]

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This method assesses the potential of a substance to cause damage to the eye.

e Principle: A single dose of the substance is applied into the conjunctival sac of one eye of an
animal (typically an albino rabbit), with the other eye serving as a control.[5][10]

e Animal Model: Albino rabbits are the recommended species.[5]
e Procedure:
o The test substance is instilled into the lower eyelid of one eye.

o The eye is examined for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72
hours after application.[11]

o The use of topical anesthetics and systemic analgesics is recommended to minimize
animal distress.[5]

o Data Analysis: The severity of ocular lesions is scored, and the substance is classified based
on the nature and reversibility of the observed damage.[11]

Safe Handling and Storage

Adherence to proper handling and storage procedures is essential to minimize exposure and
associated risks.

e Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.
o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and a lab
coat.
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o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with
an organic vapor cartridge.

Hygiene Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from heat, sparks, and open flames. Store in a segregated and approved area, away
from incompatible materials such as oxidizing agents, acids, acid anhydrides, and acid
chlorides.[6] The substance is hygroscopic.[6]

Emergency Procedures
First Aid Measures

Immediate medical attention is required for all routes of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Call a physician immediately.

Skin Contact: Immediately remove all contaminated clothing. Wash skin with soap and plenty
of water for at least 15 minutes. Call a physician immediately.

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Call a physician immediately.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Call a physician or poison control center immediately.[6]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6]

» Specific Hazards: The substance is flammable and may be ignited by heat, sparks, or
flames.[6] Containers may explode when heated.
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o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Remove all sources of ignition. Avoid breathing vapors, mist, or gas. Wear appropriate
personal protective equipment.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

e Containment and Cleanup:

o Contain the spill with inert absorbent material (e.g., sand, silica gel, acid binder, universal
binder, sawdust).

o Collect the absorbed material using spark-proof tools and place it in a suitable, closed
container for disposal.

o Clean the spill area thoroughly with a suitable solvent and then wash with water.

Visualized Workflow and Logical Relationships

The following diagrams illustrate the logical flow of procedures for handling spills and providing
first aid.
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Chemical Spill Occurs
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Figure 1: Chemical Spill Response Workflow
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Exposure Occurs

Y
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Figure 2: First Aid Procedures for Exposure

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N1,N3-Dibenzylpropane-1,3-diamine: A Technical Guide
to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123852#n1-n3-dibenzylpropane-1-3-diamine-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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